Cas no 2172593-56-3 (1-(1-amino-4,4-dimethylcyclohexyl)-3-methylcyclohexan-1-ol)

• Product Name: 1-(1-amino-4,4-dimethylcyclohexyl)-3-methylcyclohexan-1-ol
• CAS No: 2172593-56-3
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5909771
• PubChem ID: 165598600
• Update Time: 2025-10-29

1-(1-amino-4,4-dimethylcyclohexyl)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-4,4-dimethylcyclohexyl)-3-methylcyclohexan-1-ol
• 2172593-56-3
• EN300-1646033

• Inchi： 1S/C15H29NO/c1-12-5-4-6-15(17,11-12)14(16)9-7-13(2,3)8-10-14/h12,17H,4-11,16H2,1-3H3
• InChI Key： NVTOQKAHTMWVEF-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C1(CCC(C)(C)CC1)N

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-4,4-dimethylcyclohexyl)-3-methylcyclohexan-1-ol

1-(1-Amino-4,4-Dimethylcyclohexyl)-3-Methylcyclohexan-1-Ol: A Comprehensive Overview

The compound 1-(1-amino-4,4-dimethylcyclohexyl)-3-methylcyclohexan-1-ol, identified by the CAS number 2172593-56-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, which are widely studied for their versatile properties and roles in biological systems. The structure of this molecule consists of a cyclohexane ring substituted with an amino group and a methyl group, along with a hydroxyl group on the adjacent carbon. Such structural features make it a valuable compound in both academic research and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(1-amino-4,4-dimethylcyclohexyl)-3-methylcyclohexan-1-ol. Researchers have employed various methodologies, including asymmetric catalysis and biocatalytic approaches, to achieve high yields and enantioselectivity in its production. These methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. For instance, its solubility in various solvents has been determined, which is crucial for its application in pharmaceutical formulations. Additionally, studies on its thermal stability and reactivity under different pH conditions have provided insights into its potential use as an intermediate in organic synthesis.

In terms of applications, 1-(1-amino-4,4-dimethylcyclohexyl)-3-methylcyclohexan-1-ol has shown promise in the field of drug discovery. Its unique structure allows it to interact with biological targets in ways that traditional small molecules cannot achieve. Recent research has highlighted its potential as a lead compound for developing novel therapeutics targeting specific diseases, such as neurodegenerative disorders and inflammatory conditions.

Moreover, this compound has been explored for its role in asymmetric catalysis and enantioselective reactions. Its ability to act as a chiral ligand or catalyst has opened new avenues in the synthesis of complex molecules with high enantiomeric excess (ee). This property is particularly valuable in the pharmaceutical industry, where the chirality of molecules plays a critical role in their efficacy and safety.

Recent studies have also focused on the environmental impact of this compound. Researchers have investigated its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. These studies are essential for complying with regulatory requirements and promoting sustainable practices in chemical manufacturing.

In conclusion, 1-(1-amino-4,4-dimethylcyclohexyl)-3-methylcyclohexan-1-ol is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with advancements in synthetic methods and application-oriented research, positions it as a key player in modern chemistry and pharmacology. As research continues to uncover new properties and applications, this compound is expected to contribute even more significantly to scientific progress.